2-(7-(4-ethylphenyl)-2-methyl-4-oxothiazolo[4,5-d]pyridazin-5(4H)-yl)-N-(3-methoxyphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(7-(4-ethylphenyl)-2-methyl-4-oxothiazolo[4,5-d]pyridazin-5(4H)-yl)-N-(3-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C23H22N4O3S and its molecular weight is 434.51. The purity is usually 95%.
BenchChem offers high-quality 2-(7-(4-ethylphenyl)-2-methyl-4-oxothiazolo[4,5-d]pyridazin-5(4H)-yl)-N-(3-methoxyphenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(7-(4-ethylphenyl)-2-methyl-4-oxothiazolo[4,5-d]pyridazin-5(4H)-yl)-N-(3-methoxyphenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- Research suggests that this compound exhibits potential anticancer activity. It may interfere with cancer cell growth and proliferation, making it a candidate for further investigation in cancer therapy .
- The compound’s structure indicates anti-inflammatory potential. It could be explored as a novel anti-inflammatory agent, possibly targeting specific pathways involved in inflammation .
- Neuroprotection refers to strategies that prevent or slow down neuronal damage. This compound’s unique structure might offer neuroprotective effects, making it relevant for neurological research .
- Preliminary studies suggest that this compound exhibits antimicrobial properties. Researchers could explore its effectiveness against bacteria, fungi, and other pathogens .
- The compound’s structural features make it an interesting candidate for drug design. Researchers can modify its chemical scaffold to create derivatives with improved pharmacological properties .
- Computational approaches, such as molecular docking, can predict how this compound interacts with specific protein targets. Researchers can use these insights to design better drugs or understand its mechanism of action .
- Investigating the compound’s effects on enzymes (e.g., kinases, proteases) can provide valuable information. It may act as an enzyme inhibitor, affecting cellular processes .
- The compound’s unique heterocyclic structure could inspire materials scientists and nanotechnologists. It might serve as a building block for novel materials or nanoscale devices .
Anticancer Properties
Anti-inflammatory Effects
Neuroprotective Applications
Antimicrobial Activity
Drug Design and Optimization
Molecular Docking Studies
Biochemical Assays and Enzyme Inhibition
Materials Science and Nanotechnology
properties
IUPAC Name |
2-[7-(4-ethylphenyl)-2-methyl-4-oxo-[1,3]thiazolo[4,5-d]pyridazin-5-yl]-N-(3-methoxyphenyl)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22N4O3S/c1-4-15-8-10-16(11-9-15)20-22-21(24-14(2)31-22)23(29)27(26-20)13-19(28)25-17-6-5-7-18(12-17)30-3/h5-12H,4,13H2,1-3H3,(H,25,28) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YUURYJBQJUZSCN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)C2=NN(C(=O)C3=C2SC(=N3)C)CC(=O)NC4=CC(=CC=C4)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22N4O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
434.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.